Cas no 89479-94-7 ((2R)-1-(benzylamino)butan-2-ol)

(2R)-1-(Benzylamino)butan-2-ol is a chiral amino alcohol derivative characterized by its stereospecific (R)-configuration at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of enantioselective catalysts, ligands, and pharmaceutical building blocks. Its benzylamino and hydroxyl functional groups enable selective modifications, facilitating applications in asymmetric synthesis and medicinal chemistry. The chiral center ensures high stereochemical control in reactions, making it valuable for producing optically active compounds. The product is typically supplied with high purity, ensuring reproducibility in research and industrial processes. Its stability under standard conditions further enhances its utility as a reliable synthetic reagent.
(2R)-1-(benzylamino)butan-2-ol structure
89479-94-7 structure
Product Name:(2R)-1-(benzylamino)butan-2-ol
CAS No:89479-94-7
MF:C11H17NO
MW:179.258783102036
MDL:MFCD09260680
CID:599012
Update Time:2025-06-09

(2R)-1-(benzylamino)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 1-[(phenylmethyl)amino]-, (R)-
    • (2R)-1-(benzylamino)butan-2-ol
    • 2-Butanol, 1-[(phenylmethyl)amino]-, (R)- (9CI)
    • MDL: MFCD09260680
    • Inchi: 1S/C11H17NO/c1-2-11(13)9-12-8-10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3/t11-/m1/s1
    • InChI Key: XHIGQRPMBZIQLS-LLVKDONJSA-N
    • SMILES: C(NCC1=CC=CC=C1)[C@H](O)CC

Experimental Properties

  • Density: 1.004±0.06 g/cm3(Predicted)
  • Melting Point: 38-40 °C
  • Boiling Point: 128 °C(Press: 4 Torr)
  • pka: 14.66±0.20(Predicted)

(2R)-1-(benzylamino)butan-2-ol Pricemore >>

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